2,4,6-Trinitrotoluene

Specification

• Description: 2,4,6-Trinitrotoluene is a yellow, odorless solid that does not occur naturally in the environment. It is commonly known as TNT and is an explosive used in military shells, bombs, and grenades, in industrial uses, and in underwater blasting. 2,4,6-Trinitrotoluene production in the United States occurs solely at military arsenals.; Tnt, wetted with not less than 30% water appears as a slurry of a yellow water-insoluble crystalline solid. Can burn, although difficult to ignite. When water has been driven off or evaporated the residue is easily ignited, burns vigorously, and is highly explosive. Produces toxic oxides of nitrogen during combustion. May explode under exposure to intense heat. Primary hazard is blast of an explosion, not flying projectiles or fragments.; Trinitrotoluene, dry or wetted with less than 30 percent water, by mass appears as an explosive solid. Primary hazard is from effects of a blast. Not designed to produce significant fragmentation or throw projectiles. May explode under exposure to intense heat or fire.; 2,4,6-trinitrotoluene is a trinitrotoluene having the nitro groups at positions 2, 4 and 6. It has a role as an explosive. It is functionally related to a 1,3,5-trinitrobenzene.; Trinitrotoluene is an explosive chemical that can cause skin irritation and other toxic consequences.; 2,4,6-Trinitrotoluene can cause cancer according to an independent committee of scientific and health experts.; Trinitrotoluene (TNT), or more specifically, 2,4,6-trinitrotoluene, is a chemical compound with the formula C6H2(NO2)3CH3. This yellow-coloured solid is a reagent (reactant) in chemistry but is best known as a useful explosive material with convenient handling properties. The explosive yield of TNT is considered the standard measure of strength of bombs and other explosives. In chemistry, TNT is used to generate charge transfer salts. (L130); A 2,4,6-trinitrotoluene, which is an explosive chemical that can cause skin irritation and other toxic consequences.
• CAS No.: 118-96-7
• Molecular Formula: C7H5N3O6; C7H5N3O6; C6H2(CH3)(NO2)3
• Molecular Weight: 227.13 g/mol
• IUPAC Name: 2-methyl-1,3,5-trinitrobenzene
• Standard InChI: InChI=1S/C7H5N3O6/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10(15)16/h2-3H,1H3
• Standard InChI Key: SPSSULHKWOKEEL-UHFFFAOYSA-N
• Impurities: Tetranitromethane /is/ an impurity /of crude 2,4,6-trinitrotoluene/.; 2,4,6-Trinitrotoluene is purified by the addn of a concn soln of sodium sulfite to extract isomers and impurities.
• SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Boiling Point: 464 °F at 760 mmHg EXPLODES (NTP, 1992); 240 °C (explodes); 464 °F (explodes); 464 °F (Explodes)
• Colorform: Monoclinic rhombohedra from alc; commercial crystals (needles) are yellow; Colorless to pale-yellow solid or crushed flakes
• Flash Point: (Explodes) (NIOSH, 2024); explodes; ? (Explodes)
• Melting Point: 177.6 °F (NTP, 1992); 80.1 °C; 177.6 °F; 176 °F